
Foundational Knowledge: Understanding the
Reagent's Profile

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-Bromo-4,6-difluoronitrobenzene

CAS No.: 884494-38-6

Cat. No.: B1371604

Get Quote

Before any handling or disposal, a comprehensive understanding of the chemical's properties

and hazards is non-negotiable. 2-Bromo-4,6-difluoronitrobenzene is a halogenated

nitroaromatic compound, a class of chemicals that requires specific handling due to its potential

reactivity and toxicity.

Table 1: Physicochemical Characteristics of 2-Bromo-4,6-difluoronitrobenzene

Property Value Source

CAS Number 884494-38-6 [1][2][3][4]

Molecular Formula C₆H₂BrF₂NO₂ [3][4]

Molecular Weight 237.99 g/mol [4]

Appearance Yellow oil or solid [1]

Boiling Point 226.9 ± 35.0 °C (Predicted) [1]

Density 1.890 ± 0.06 g/cm³ (Predicted) [1]
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These properties inform our immediate safety protocols. For example, its relatively high boiling

point means it is not excessively volatile at room temperature, but it should still be handled in a

well-ventilated area.

Hazard Assessment and Immediate Safety
Imperatives
Regulatory bodies classify this compound and its analogs as hazardous. The following is a

synthesis of hazard information from similar halogenated nitrobenzenes.

Table 2: GHS Hazard Classification

Hazard Class Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 4)
❗ Warning

H302: Harmful if

swallowed.[5][6][7]

Skin Irritation

(Category 2)
❗ Warning

H315: Causes skin

irritation.[5][6][7][8][9]

Eye Irritation

(Category 2A)
❗ Warning

H319: Causes serious

eye irritation.[5][6][7]

[8][9]

STOT - Single

Exposure (Category

3)

❗ Warning

H335: May cause

respiratory irritation.[5]

[6][7][8][9]

Source: Synthesized from Safety Data Sheets of analogous compounds.

Core Safety Protocols:

Personal Protective Equipment (PPE): Always wear nitrile gloves, chemical safety goggles,

and a flame-resistant lab coat when handling the compound.[10]

Engineering Controls: All handling and disposal preparations must be conducted within a

certified chemical fume hood to prevent inhalation of dust or vapors.[5]
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Emergency Preparedness: Ensure an eyewash station, safety shower, and a spill kit

containing absorbent material for chemical spills are immediately accessible.

Step-by-Step Disposal Protocol: From Generation to
Neutralization
The disposal of 2-Bromo-4,6-difluoronitrobenzene is governed by the Resource

Conservation and Recovery Act (RCRA), managed by the U.S. Environmental Protection

Agency (EPA), which mandates a "cradle-to-grave" approach for hazardous waste.[11][12]

Step 1: Waste Segregation and Collection

The cardinal rule of chemical waste management is proper segregation. Halogenated organic

compounds must not be mixed with non-halogenated waste streams.

Designate a Container: Use a dedicated, leak-proof container, clearly labeled

"HALOGENATED ORGANIC WASTE."[13][14]

Contents Labeling: On the label, list the full chemical name: "2-Bromo-4,6-
difluoronitrobenzene" and any other halogenated solvents or reagents in the container. Do

not use abbreviations.[13]

Secure Storage: Keep the waste container tightly sealed when not in use and store it in a

secondary containment bin in a designated satellite accumulation area.[11][13] Open waste

containers are a common and serious EPA violation.[11]

Step 2: On-Site Spill Decontamination (For Minor Spills)

For small spills on a lab bench or equipment, immediate decontamination is crucial.

Absorb: Cover the spill with an inert absorbent material like vermiculite or sand.

Collect: Using spark-proof tools, carefully sweep the absorbed material into your designated

halogenated waste container.

Clean: Wipe the area with a cloth dampened with a suitable solvent (e.g., acetone), and

dispose of the cloth in the same waste container.
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Step 3: Professional Disposal (The Mandatory Route)

Under no circumstances should this chemical be disposed of down the drain or in regular trash.

[13] The only compliant method for final disposal is through your institution's Environmental

Health and Safety (EHS) office.

Request Pickup: Contact your EHS department to schedule a hazardous waste pickup.

Documentation: You will be required to fill out a hazardous waste tag or manifest, which

tracks the waste from your lab to the final disposal facility.

Final Treatment: The waste will be transported by a licensed contractor to a permitted

Treatment, Storage, and Disposal Facility (TSDF).[12] Halogenated organic wastes are

typically disposed of via high-temperature incineration.[14]

Disposal Decision Workflow
To clarify the procedural logic, the following diagram outlines the decision-making process for

handling waste generated from 2-Bromo-4,6-difluoronitrobenzene.
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Caption: Decision workflow for compliant disposal of 2-Bromo-4,6-difluoronitrobenzene
waste.

By adhering to these rigorous, well-defined procedures, you not only ensure compliance with

federal and local regulations but also actively contribute to a culture of safety and

environmental stewardship. Trust in our commitment to support you at every stage of your

research, from application to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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